Cas no 352431-31-3 (1-Phenylpentadecane-d36)

1-Phenylpentadecane-d36 structure
1-Phenylpentadecane-d36 structure
Product Name:1-Phenylpentadecane-d36
CAS No:352431-31-3
MF:C21H36
MW:324.732367515564
CID:304715
PubChem ID:90472186
Update Time:2025-04-19

1-Phenylpentadecane-d36 Chemical and Physical Properties

Names and Identifiers

    • Benzene-d<sub>5</sub>,pentadecyl-d<sub>31</sub>- (9CI)
    • benzene-1,2,3,4,5-d<sub>5</sub>, 6-(pentadecyl-d<sub>31</sub>)-
    • n-Pentadecylbenzene-d36
    • n-Pentadecylbenzene-d361000µg
    • 1,2,3,4,5-pentadeuterio-6-(1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,15-hentriacontadeuteriopentadecyl)benzene
    • HY-W142578S
    • Pentadecylbenzene-d36
    • 352431-31-3
    • 1-PHENYLPENTADECANE-D36
    • D99468
    • 1-Phenylpentadecane-d36
    • Inchi: 1S/C21H36/c1-2-3-4-5-6-7-8-9-10-11-12-13-15-18-21-19-16-14-17-20-21/h14,16-17,19-20H,2-13,15,18H2,1H3/i1D3,2D2,3D2,4D2,5D2,6D2,7D2,8D2,9D2,10D2,11D2,12D2,13D2,14D,15D2,16D,17D,18D2,19D,20D
    • InChI Key: JIRNEODMTPGRGV-VJJJTHCRSA-N
    • SMILES: C([2H])([2H])(C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H]

Computed Properties

  • Exact Mass: 324.507664002g/mol
  • Monoisotopic Mass: 324.507664002g/mol
  • Isotope Atom Count: 36
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 14
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.4
  • Topological Polar Surface Area: 0Ų

1-Phenylpentadecane-d36 Pricemore >>

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